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Compound of Interest

Compound Name: KP1019

Cat. No.: B1673759 Get Quote

Introduction

KP1019, or Indazolium trans-[tetrachlorobis(1H-indazole)ruthenate(III)], is a ruthenium-based

anticancer compound that has undergone Phase I clinical trials.[1][2] It has demonstrated

significant cytotoxic activity against various tumor types, particularly colorectal cancers.[3][4]

KP1019 is considered a prodrug that is believed to be activated within the hypoxic environment

of tumors through reduction from Ru(III) to the more reactive Ru(II) state.[1][5] Its proposed

mechanism of action involves the induction of reactive oxygen species (ROS), leading to DNA

damage, cell cycle arrest, and ultimately, apoptosis via the intrinsic mitochondrial pathway.[3][6]

A primary challenge in the preclinical and clinical application of KP1019 is its low aqueous

solubility.[1][7][8] This characteristic can complicate the preparation of stock solutions and was

a limiting factor in its clinical development, leading to the creation of a more soluble sodium salt

derivative, KP1339 (also known as NKP-1339 or IT-139).[3][5][9][10] These application notes

provide detailed protocols for the preparation of KP1019 stock solutions for research purposes,

addressing the challenges of its solubility and stability.

Chemical and Physical Properties

KP1019 is an octahedral ruthenium(III) complex.[1] It is stable in its solid state but exhibits

limited stability in aqueous solutions, where it can undergo hydrolysis.[3] The rate of this

hydrolysis is dependent on pH and temperature.[3]
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The following table summarizes key quantitative data for KP1019.

Property Value Reference(s)

Molar Mass 598.29 g/mol [1]

Solubility Low to moderate in water. [1][3]

Aqueous Stability

At 25°C, slow exchange of one

chloride ligand for water occurs

(~2% per hour).

[3]

Half-life (37°C)

5.4 hours in phosphate buffer

at pH 6.0. < 0.5 hours in

phosphate buffer at pH 7.4.

[3]

IC₅₀ (Yeast Model)

6.7 ± 0.8 µg/mL (without

DMSO). 11.4 ± 1.8 µg/mL (with

DMSO as a solubilizing agent).

[7]

Experimental Protocols
Protocol 1: Preparation of KP1019 Stock Solution in Aqueous Buffer

This protocol is suitable for experiments where the presence of organic solvents must be

avoided. Due to the low aqueous solubility and stability of KP1019, it is highly recommended to

prepare these solutions fresh immediately before use.

Materials:

KP1019 powder

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath)
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Sterile 0.22 µm syringe filter

Procedure:

Weigh the desired amount of KP1019 powder in a sterile microcentrifuge tube.

Add the required volume of sterile PBS (pH 7.4) to achieve the target concentration (e.g., 1

mg/mL).

Immediately vortex the suspension vigorously for 1-2 minutes.

Place the tube in a sonicator water bath and sonicate for 10-15 minutes to aid dissolution.

Visually inspect for any remaining particulate matter.

Optional but Recommended: To remove any undissolved particles, filter the solution through

a sterile 0.22 µm syringe filter into a new sterile tube. Note that this step may slightly reduce

the final concentration.

Use the freshly prepared solution immediately. The formation of a precipitate can occur over

time, dependent on concentration, pH, and temperature.[3]

Protocol 2: Preparation of KP1019 Stock Solution in Dimethyl Sulfoxide (DMSO)

DMSO is commonly used to overcome the poor solubility of KP1019.[6][7][11] However,

researchers should be aware that DMSO may impact the compound's stability and biological

activity.[7][12]

Materials:

KP1019 powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:
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Weigh the desired amount of KP1019 powder in a sterile microcentrifuge tube.

Add the required volume of anhydrous DMSO to achieve a high concentration stock (e.g.,

10-50 mM).

Vortex the solution for 2-3 minutes until the powder is completely dissolved. Gentle warming

to 37°C may be applied if necessary.

For working solutions, dilute the DMSO stock into the appropriate culture medium or buffer

immediately before the experiment. The final concentration of DMSO in the assay should be

kept low (typically <1%) and a vehicle control (medium with the same final DMSO

concentration) must be included in all experiments.[6]

Storage and Stability

Solid KP1019: Stable when stored protected from light and moisture at room temperature.[3]

Aqueous Solutions: Highly unstable. Prepare fresh and use immediately. Do not store.[3]

DMSO Stock Solutions: Aliquot into single-use volumes and store at -20°C or -80°C for long-

term storage. Avoid repeated freeze-thaw cycles.

Visualizations
Experimental Workflow

The following diagram outlines the decision-making process for preparing and handling

KP1019 solutions for experimental use.
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Solution Preparation

Experimental Use

Start: KP1019 Powder

Select Solvent System

Aqueous Buffer
(e.g., PBS)

 Solvent-free
 experiment? 

DMSO

Vortex & Sonicate
to aid dissolution

Use Immediately
(Do Not Store)

Note: Low solubility and
 limited stability. [1, 2]

Precipitation may occur. [1]

Dilute stock to final
concentration in media/buffer

Dissolve to high
concentration stock

Store at -20°C / -80°C

Note: DMSO may alter
bioactivity and stability. [5, 8]

Use vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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